Cas no 1805016-18-5 (Methyl 4-bromo-2-cyano-6-formylbenzoate)

• Product Name: Methyl 4-bromo-2-cyano-6-formylbenzoate
• CAS No: 1805016-18-5
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4706561
• Update Time: 2023-08-15

Methyl 4-bromo-2-cyano-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-6-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)9-6(4-12)2-8(11)3-7(9)5-13/h2-3,5H,1H3
• InChI Key： XDVCHOZEQIPUPK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)OC)=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 67.2